![molecular formula C21H18N6O5S B2803293 6-[[4-(3-methoxyphenyl)-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione CAS No. 852049-21-9](/img/no-structure.png)
6-[[4-(3-methoxyphenyl)-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains several functional groups including a methoxyphenyl group, a nitrophenyl group, a triazol ring, and a pyrimidine dione. These groups are common in many bioactive compounds and could potentially contribute to various biological activities .
Synthesis Analysis
While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through condensation reactions or as precursors of nitrilimines, which can undergo cycloaddition with dipolarophiles .Molecular Structure Analysis
The compound’s structure includes a triazole ring, which consists of three nitrogen atoms and two carbon atoms, with the nitrogen atoms in non-consecutive positions . The compound also contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms.Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would be influenced by its functional groups and overall structure. For example, the presence of the methoxy group could increase the compound’s solubility in organic solvents .Scientific Research Applications
Synthesis and Chemical Reactions
The research on compounds structurally related to 6-[[4-(3-methoxyphenyl)-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione primarily focuses on their synthesis and subsequent chemical reactions. These investigations pave the way for understanding the compound's reactivity and potential applications in various fields, including pharmaceuticals and materials science.
Synthesis of Pyrimidine Derivatives : The synthesis of 6-(4-R-5-thioxo-1,2,4-triazol-3-yl)pyrimidine-2,4-diones showcases the cyclization of carbonyl thiosemicarbazides in a basic medium, leading to derivatives that can undergo alkylation and acetylation to produce methylsulfanyl and acetyl derivatives, respectively. This synthesis route provides insights into the compound's chemical behavior and potential for further functionalization (Mekuskiene & Vainilavicius, 2006).
Oxidation and Isomerism Studies : Research on the oxidation of thietane-containing heterocycles, including derivatives similar to the compound of interest, reveals the synthesis of 1-oxothietan-3-yl and 1,1-dioxothietan-3-yl derivatives. These findings contribute to our understanding of the compound's oxidation behavior and the role of substituents in determining the isomeric outcomes of such reactions (Meshcheryakova et al., 2014).
Heteroaromatic Systems with Bridgehead Nitrogen Atom : The conversion of phenyl-substituted derivatives into their acetyl, methylthio, and hydrazino counterparts, followed by cyclization to fused 1,2,4-triazoles, exemplifies the versatility of pyrimidine frameworks in synthesizing complex heteroaromatic systems. Such synthetic pathways highlight potential applications in developing novel heterocyclic compounds with unique properties (Golec, Scrowston, & Dunleavy, 1992).
Synthesis of Triazole Derivatives : The reaction of 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carbohydrazide with indoline-2,3-dione under acidic conditions to yield N’-(2-oxoindolin-3-ylidene)-derivatives underscores the chemical flexibility of triazole-containing compounds. This synthesis route could be explored for the development of compounds with potential biological activities (Kariuki et al., 2022).
Antimicrobial Activity of Heteroannulated Compounds : The formation of heteroannulated compounds containing chromenopyridopyrimidines and their evaluation for antimicrobial activity demonstrate the potential of pyrimidine derivatives in medicinal chemistry. Such studies are crucial for identifying new antimicrobial agents (Allehyani, 2022).
Mechanism of Action
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '6-[[4-(3-methoxyphenyl)-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 4-(3-methoxyphenyl)-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazole-3-thiol, which is synthesized from 3-methoxyaniline, 4-nitrobenzaldehyde, and 4-chlorobenzyl chloride. The second intermediate is 6-[[4-(3-methoxyphenyl)-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-2,4-dioxo-1,2,3,4-tetrahydropyrimidine, which is synthesized from the first intermediate and ethyl acetoacetate. The final product is then synthesized by coupling the second intermediate with 2-chloro-4,6-diaminopyrimidine in the presence of a base.", "Starting Materials": [ "3-methoxyaniline", "4-nitrobenzaldehyde", "4-chlorobenzyl chloride", "ethyl acetoacetate", "2-chloro-4,6-diaminopyrimidine", "base" ], "Reaction": [ "Synthesis of 4-(3-methoxyphenyl)-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazole-3-thiol:", "Step 1: React 3-methoxyaniline with 4-nitrobenzaldehyde in the presence of a base to form 4-(3-methoxyphenyl)-3-nitrophenylamine.", "Step 2: React 4-(3-methoxyphenyl)-3-nitrophenylamine with 4-chlorobenzyl chloride in the presence of a base to form 4-(3-methoxyphenyl)-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazole-3-thiol.", "Synthesis of 6-[[4-(3-methoxyphenyl)-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-2,4-dioxo-1,2,3,4-tetrahydropyrimidine:", "Step 1: React 4-(3-methoxyphenyl)-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazole-3-thiol with ethyl acetoacetate in the presence of a base to form 6-[[4-(3-methoxyphenyl)-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-2,4-dioxo-1,2,3,4-tetrahydropyrimidine.", "Synthesis of 6-[[4-(3-methoxyphenyl)-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione:", "Step 1: React 6-[[4-(3-methoxyphenyl)-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-2,4-dioxo-1,2,3,4-tetrahydropyrimidine with 2-chloro-4,6-diaminopyrimidine in the presence of a base to form 6-[[4-(3-methoxyphenyl)-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione." ] } | |
CAS RN |
852049-21-9 |
Molecular Formula |
C21H18N6O5S |
Molecular Weight |
466.47 |
IUPAC Name |
6-[[4-(3-methoxyphenyl)-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione |
InChI |
InChI=1S/C21H18N6O5S/c1-32-17-4-2-3-16(11-17)26-18(9-14-10-19(28)23-20(29)22-14)24-25-21(26)33-12-13-5-7-15(8-6-13)27(30)31/h2-8,10-11H,9,12H2,1H3,(H2,22,23,28,29) |
InChI Key |
SJEDRTKYAUZSPM-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1)N2C(=NN=C2SCC3=CC=C(C=C3)[N+](=O)[O-])CC4=CC(=O)NC(=O)N4 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.